Cas no 92693-03-3 (17S-Hdha)

17S-Hdha structure

Product Name:17S-Hdha

CAS No:92693-03-3

Molecular Formula:C₂₂H₃₂O₃

Molecular Weight:344.487687110901

CID:1974606

PubChem ID:11046191

17S-Hdha Properties

Names and Identifiers

- (4Z,7Z,10Z,13Z,15E,17S,19Z)-17-Hydroxy-4,7,10,13,15,19-docosahexa enoic acid
- CTK4A7949
- ACMC-1BRIH
- 4,5-cyclopenteno-3-(methylsulfinyl)-6-(methylthio)-1,2-diazine
- AG-D-32135
- 1-METHANESULFINYL-4-METHYLSULFANYL-6,7-DIHYDRO-5H-CYCLOPENTA[D]PYRIDAZINE
- 17S-hydroxy-4Z,7Z,10Z,13Z,15E,19Z-docosahexaenoic acid
- 5H-Cyclopenta[d]pyridazine,6,7-dihydro-1-(methylsulfinyl)-4-(methylthio)-
- AGN-PC-00B3K2
- 4,5-dehydro 17S-HDHA
- 1-(methylsulfinyl)-4-(methylthio)-6,7-dihydro-5H-cyclopenta[d]pyridazine
- 17(S)-HDoHE
- 17S-HDHA
- 17S-hydroxy DHA
- (17S)-hydroxydocosahexaenoic acid
- LMFA04000012
- (4Z,7Z,10Z,13Z,15E,17S,19Z)-17-Hydroxy-4,7,10,13,15,19-docosahexaenoic acid (ACI)
- 4,7,10,13,15,19-Docosahexaenoic acid, 17-hydroxy-, [S-(E,Z,Z,Z,Z,Z)]- (9CI)
- InChIKey： SWTYBBUBEPPYCX-YTQNUIGOSA-N
- Inchi： 1S/C22H32O3/c1-2-3-15-18-21(23)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(24)25/h3,5-8,11-16,19,21,23H,2,4,9-10,17-18,20H2,1H3,(H,24,25)/b7-5-,8-6-,13-11-,14-12-,15-3-,19-16+/t21-/m0/s1
- SMILES： C(/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O)=C\[C@@H](O)C/C=C\CC

Computed Properties

Exact Mass: 344.23514488g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 14
Monoisotopic Mass: 344.23514488g/mol
Heavy Atom Count: 25
Complexity: 493
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 6
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.1
Topological Polar Surface Area: 57.5

Experimental Properties

Color/Form: 0.1 mg/mL (900125E-100ug)
0.5 mg/mL (900125E-500ug)

17S-Hdha Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Larodan	14-2273-39-100ug	17(S)-hydroxy-4(Z),7(Z),10(Z),13(Z),15(E),19(Z)-docosahexaenoic acid	92693-03-3	>98%	100ug	€532.00	2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S913100-100μg	17(S)-HDHA	92693-03-3	98%	100μg	￥4,487.00	2022-09-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci66658-25ug	17(S)-HDHA	92693-03-3	98%	25ug	￥847.00	2023-09-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	900125E-100UG	17(S)-HDHA	92693-03-3	17(S)-hydroxy Docosahexaenoic acid, ethanol solution	100μG	2066.09

17S-Hdha Synthesis

Synthetic Circuit 1

6217-54-5

92693-03-3

Reaction Conditions

1.1 Reagents: Tris(2-carboxyethyl)phosphine , Oxygen Catalysts: Lipoperoxidase (general) Solvents: Water ; 2 h, pH 9.5, 4 °C
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

: Gram scale synthesis of specialized pro-resolving mediator 17(S)-HDHA using lipoxygenase enhanced by water-soluble reducing agent TCEP

Itoh, Toshimasa ; Saito, Tomoko; Yamamoto, Yoshinori; Ishida, Hiroaki; Yamamoto, Keiko, Bioorganic & Medicinal Chemistry Letters, 2016, 26(2), 343-345

Synthetic Circuit 2

6217-54-5

92693-03-3

Reaction Conditions

1.1 Reagents: Oxygen Solvents: Water ; pH 9, 0 °C
1.2 Reagents: Citric acid Solvents: Hexane , Ethyl acetate
1.3 Reagents: Triphenylphosphine Solvents: Hexane , Ethyl acetate ; 0 - 4 °C

Reference

: First total synthesis of the anti-inflammatory and pro-resolving lipid mediator 16(R),17(S)-diHDHA

Rodriguez, Ana R.; Spur, Bernd W., Tetrahedron Letters, 2018, 59(12), 1143-1146

Synthetic Circuit 3

6217-54-5

92693-03-3

Reaction Conditions

1.1 Catalysts: Lipoperoxidase (general) Solvents: Water ; pH 9, 0 °C
1.2 Reagents: Triphenylphosphine ; pH 9

Reference

: Synthesis of resolvins and intermediates, compounds prepared thereby, and uses thereof

, World Intellectual Property Organization, , ,

Synthetic Circuit 4

6217-54-5

92693-03-3

Reaction Conditions

1.1 Catalysts: Arachidonate 15-lipoxygenase Solvents: Water

Reference

: Resolvin D2 and Resolvin D1 Differentially Activate Protein Kinases to Counter-Regulate Histamine-Induced [Ca2+]i Increase and Mucin Secretion in Conjunctival Goblet Cells

Yang, Menglu; Botten, Nora; Hodges, Robin; Bair, Jeffrey; Utheim, Tor P.; et al, International Journal of Molecular Sciences, 2022, 23(1),

Synthetic Circuit 5

112-85-6

92693-03-3

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Oxygen Solvents: Water ; 1 h, 0 - 5 °C; 30 - 300 min, 0 - 5 °C
1.2 Reagents: N-Acetyl-L-cysteine ; 45 min, 0 - 5 °C
1.3 Reagents: Citric acid ; pH 4 - 5

Reference

: Method for producing ω3 and ω6 unsaturated fatty acid oxides

, World Intellectual Property Organization, , ,

Synthetic Circuit 6

92693-03-3

Reaction Conditions

Reference

: PPARγ agonistic medicinal compositions

, World Intellectual Property Organization, , ,

Synthetic Circuit 7

92693-03-3

Reaction Conditions

Reference

: Cardiovascular properties of hydroxylated docosahexaenoates

Karanian, John W.; Kim, Hee Yong; Shingu, Tadashi; Yergey, James; Salem, Norman Jr., Progress in Clinical and Biological Research, 1989, 301, 511-15

Synthetic Circuit 8

6217-54-5

92693-03-3

123673-33-6

660430-03-5

Reaction Conditions

1.1 12 - 16 h

Reference

: Compounds, compositions, and methods for the treatment of inflammatory, degenerative, and neurodegenerative diseases

, World Intellectual Property Organization, , ,

17S-Hdha Raw materials

17S-Hdha Preparation Products

17S-Hdha Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:92693-03-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:92693-03-3)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

17S-Hdha Related Literature

1. Stereocontrolled total synthesis of Resolvin D4 and 17(R)-Resolvin D4

Robert Nshimiyimana,Stephen J. Glynn,Charles N. Serhan,Nicos A. Petasis Org. Biomol. Chem. 2023 21 1667
2. First stereoselective total synthesis of 4(S),5(S)-oxido-17(S)-hydroxy-6(E),8(E),10(Z),13(Z),15(E),19(Z)-docosahexaenoic acid, the biosynthetic precursor of resolvins D3 and D4

Robert Nshimiyimana,Ting Fung Lam,Shubhangi Aggarwal,Charles N. Serhan,Nicos A. Petasis RSC Adv. 2022 12 11613

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